Cas no 869886-67-9 (Ulixertinib)

• Product Name: Ulixertinib
• CAS No: 869886-67-9
• MF: C₂₁H₂₂Cl₂N₄O₂
• MW: 433.330982685089
• MDL: MFCD22628898
• CID: 836650
• PubChem ID: 11719003
• Update Time: 2025-10-21

Ulixertinib Chemical and Physical Properties

Names and Identifiers

• VRT752271
• Ulixertinib
• N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-4-[5-chloro-2-(propan-2-ylamino)pyridin-4-yl]-1H-pyrrole-2-carboxamide
• VRT-752271
• Ulixertinib [INN]
• 16ZDH50O1U
• Ulixertinib (INN)
• 4-[5-chloranyl-2-(propan-2-ylamino)pyridin-4-yl]-~{N}-[(1~{S})-1-(3-chlorophenyl)-2-oxidanyl-ethyl]-1~{H}-pyrrole-2-carboxamide
• GTPL9210
• 4-[5-Chloro-2-[(1-methylethyl)amino]-4-pyridinyl]-N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-1H-pyrrole-2-carboxamide (ACI)
• (S)-4-(5-Chloro-2-(isopropylamino)pyridin-4-yl)-N-(1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide
• BVD 523
• VRT 752271
• Z2756516977
• EX-A1332
• HY-15816
• Ulixertinib (BVD-523, VRT752271)
• s7854
• BRD-K28965160-001-01-1
• BCP04232
• CHEMBL3590106
• D11038
• AKOS025396467
• 869886-67-9
• AC-33165
• VRT752271 HCl
• 4-{5-chloro-2-[(propan-2-yl)amino]pyridin-4-yl}-N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-1H-pyrrole-2-carboxamide
• NSC800959
• Ulixertinib (BVD-523)
• DB13930
• BCP0726000085
• ULIXERTINIB [WHO-DD]
• BVD-ERK
• BVD-523 HCl
• CCG-269049
• 1H-Pyrrole-2-carboxamide, 4-(5-chloro-2-((1-methylethyl)amino)-4-pyridinyl)-N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-
• NS00072098
• BVD523 HCl
• SCHEMBL14211742
• NSC797771
• NSC-797771
• NCGC00378692-07
• BVD-523
• J-690368
• UNII-16ZDH50O1U
• G60969
• ulixertinibum
• N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-4-(5-chloro-2-(propan-2-ylamino)pyridin-4-yl)-1H-pyrrole-2-carboxamide
• NSC-800959
• NCGC00378692-05
• BDBM50094465
• NCGC00378692-02
• AS-56114
• 3,5-Dichloro-2-hydroxy-N-(4-methoxy-3-biphenylyl)benzenesulfonamide
• 4-(5-chloro-2-((propan-2-yl)amino)pyridin-4-yl)-N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide
• (S)-4-(5-chloro-2-(isopropylamino)pyridin-4-yl)-N-(1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide.
• 869886-67-9 (free base)
• Q27089081

• MDL： MFCD22628898
• Inchi： 1S/C21H22Cl2N4O2/c1-12(2)26-20-8-16(17(23)10-25-20)14-7-18(24-9-14)21(29)27-19(11-28)13-4-3-5-15(22)6-13/h3-10,12,19,24,28H,11H2,1-2H3,(H,25,26)(H,27,29)/t19-/m1/s1
• InChI Key： KSERXGMCDHOLSS-LJQANCHMSA-N
• SMILES： ClC1C=NC(NC(C)C)=CC=1C1=CNC(C(=O)N[C@@H](C2C=CC=C(Cl)C=2)CO)=C1

Computed Properties

• Exact Mass: 432.1119813g/mol
• Monoisotopic Mass: 432.1119813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90
• XLogP3: 4.1

Experimental Properties

• Density: 1.359
• Boiling Point: 682.8°C at 760 mmHg

Ulixertinib Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Ulixertinib

Recent Advances in Ulixertinib (BVD-523) Research: A Potent ERK1/2 Inhibitor with CAS 869886-67-9

Ulixertinib (BVD-523), a small molecule with the chemical identifier CAS 869886-67-9, has emerged as a promising therapeutic agent in the field of targeted cancer therapy. As a first-in-class, highly selective, and ATP-competitive inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2), this compound has shown significant potential in addressing the limitations of current MAPK pathway inhibitors. Recent studies have focused on its unique mechanism of action, which involves direct inhibition of both phosphorylated and unphosphorylated ERK1/2, thereby overcoming resistance mechanisms observed with upstream RAF and MEK inhibitors.

The development of Ulixertinib represents a strategic approach to targeting the MAPK pathway, which is frequently dysregulated in various cancers. Preclinical data demonstrated that this compound effectively inhibits ERK1/2 phosphorylation and downstream signaling, leading to cell cycle arrest and apoptosis in multiple cancer cell lines. Particularly noteworthy is its activity against BRAF- and RAS-mutant cancers, including those resistant to BRAF or MEK inhibitors. The compound's molecular structure (CAS 869886-67-9) has been optimized for both potency and selectivity, with an IC50 of less than 10 nM against ERK1/2 in biochemical assays.

Clinical trials have progressed to evaluate Ulixertinib's safety and efficacy in human subjects. Phase I studies established a recommended Phase II dose of 600 mg twice daily, with manageable adverse effects including fatigue, diarrhea, and dermatitis. Recent Phase Ib/II trials have focused on combination therapies, particularly with BRAF or MEK inhibitors, showing promising synergistic effects in melanoma and colorectal cancer patients. The drug's pharmacokinetic profile reveals good oral bioavailability and a half-life suitable for twice-daily dosing, supporting its clinical utility.

Emerging research has identified potential biomarkers for Ulixertinib response, including specific genetic alterations in the MAPK pathway. Recent publications highlight the compound's ability to overcome acquired resistance to first-generation MAPK inhibitors, making it a valuable option for sequential therapy strategies. Additionally, novel drug delivery systems are being explored to enhance tumor targeting and reduce systemic toxicity, including nanoparticle formulations and prodrug approaches based on the 869886-67-9 chemical structure.

Looking forward, the research community anticipates expanded clinical applications for Ulixertinib beyond its current focus on solid tumors. Preclinical evidence suggests potential efficacy in hematological malignancies and certain inflammatory conditions where ERK signaling plays a pathogenic role. Ongoing studies are also investigating the compound's potential in combination with immunotherapy agents, based on emerging understanding of MAPK pathway modulation of the tumor microenvironment. These developments position Ulixertinib as a versatile tool in precision oncology, with the CAS 869886-67-9 compound serving as the foundation for next-generation ERK inhibitors currently in development.